Cas no 889947-50-6 (tert-Butyl 3-amino-4-methylpyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 3-amino-4-methylpyrrolidine-1-carboxylate
• CAS No: 889947-50-6
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 1091912
• PubChem ID: 42609260
• Update Time: 2025-06-08

tert-Butyl 3-amino-4-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-amino-4-methylpyrrolidine-1-carboxylate
• 1-Boc-3-amino-4-methylpyrrolidine
• 3-AMINO-4-METHYL-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• SY099069
• MFCD22689581
• SB11970
• SB22949
• tert-butyl cis-3-amino-4-methylpyrrolidine-1-carboxylate
• (3S,4S)-1-Boc-4-methylpyrrolidin-3-amine
• SCHEMBL376329
• EN300-624235
• SB11971
• trans-1-Boc-4-methylpyrrolidin-3-amine
• SY098464
• MFCD27987078
• SY344185
• DTXSID90654975
• SB13093
• FT-0656068
• CS-0054065
• SY233713
• MFCD18375162
• P10271
• 889947-50-6
• SB11969
• SB22948
• MFCD12407172
• 1152110-80-9
• FT-0734101
• (3R,4S)-1-Boc-4-methylpyrrolidin-3-amine
• tert-butyl trans-3-amino-4-methylpyrrolidine-1-carboxylate
• 1152113-30-8
• (3S,4R)-1-Boc-4-methylpyrrolidin-3-amine
• 3-amino-4-methylpyrrolidine-1-carboxylic acid tert-butyl ester
• FT-0771294
• tert-Butyl3-amino-4-methylpyrrolidine-1-carboxylate
• SY346482
• MFCD12032223
• DB-061807
• DA-40787
• (3R,4R)-1-Boc-4-methylpyrrolidin-3-amine

• Inchi： 1S/C10H20N2O2/c1-7-5-12(6-8(7)11)9(13)14-10(2,3)4/h7-8H,5-6,11H2,1-4H3
• InChI Key： DUBXUUPBIKNFEA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(C)C1)N)=O

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-Butyl 3-amino-4-methylpyrrolidine-1-carboxylate

tert-Butyl 3-amino-4-methylpyrrolidine-1-carboxylate: A Comprehensive Overview

The compound tert-Butyl 3-amino-4-methylpyrrolidine-1-carboxylate, identified by the CAS number 889947-50-6, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of amino pyrrolidine derivatives, which have been extensively studied for their potential in drug discovery, agrochemicals, and advanced materials. The structure of this compound features a pyrrolidine ring substituted with an amino group at position 3, a methyl group at position 4, and a tert-butyl ester group at position 1. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of amino pyrrolidine derivatives in medicinal chemistry. For instance, researchers have explored the potential of tert-butyl 3-amino-4-methylpyrrolidine-1-carboxylate as a building block for constructing bioactive molecules. Its amino group can act as a nucleophile in various condensation reactions, enabling the synthesis of complex heterocyclic structures. Additionally, the tert-butyl ester group provides steric protection during sensitive transformations, making this compound an ideal intermediate in multi-step synthesis.

The synthesis of tert-butyl 3-amino-4-methylpyrrolidine-1-carboxylate typically involves a combination of ring-forming reactions and functional group transformations. One common approach is the cyclization of an appropriately substituted diamine or amine derivative under acidic or basic conditions. The introduction of the tert-butyl ester group is often achieved through esterification reactions using tert-butanol or its equivalents. Optimization of reaction conditions, such as temperature and solvent choice, is crucial to ensure high yields and purity.

In terms of applications, this compound has shown promise in several areas. In drug discovery, it has been used as a precursor for developing inhibitors targeting various enzymes and receptors. For example, recent research has demonstrated its utility in synthesizing small molecules that modulate kinase activity, which is critical for treating cancer and inflammatory diseases. Furthermore, its methyl-substituted pyrrolidine ring provides a rigid framework that can enhance drug-like properties such as bioavailability and stability.

The use of tert-butyl 3-amino-4-methylpyrrolidine-1-carboxylate in agrochemicals is another emerging area of interest. Its ability to form stable amide bonds makes it a valuable component in herbicides and fungicides. Researchers have also investigated its potential as a chiral auxiliary in asymmetric synthesis, leveraging its stereochemical properties to access enantiomerically enriched compounds.

From an environmental perspective, the synthesis and application of this compound are designed to minimize ecological impact. Modern synthetic methods emphasize atom economy and waste reduction, ensuring that the production process aligns with sustainable chemistry principles. Additionally, its biodegradability has been assessed to ensure it meets regulatory standards for use in agrochemicals and pharmaceuticals.

In conclusion, tert-butyl 3-amino-4-methylpyrrolidine-1-carboxylate is a multifaceted compound with significant potential across various industries. Its unique structure and reactivity make it an invaluable tool in modern organic synthesis. As research continues to uncover new applications and optimizations for this compound, its role in advancing science and technology is expected to grow further.